4-Cyclopropyl-2-methylphenol
Description
Future Directions
Mechanism of Action
Target of Action
It is structurally similar to thymol and cresol , which are known to interact with various proteins and enzymes in the body
Mode of Action
Thymol, for instance, exhibits various activities such as antioxidant, anti-inflammatory, antibacterial, and antifungal effects . The compound may bind to its targets, leading to changes in their function and subsequent physiological effects.
Biochemical Pathways
Cyclopropane-containing compounds are known to be involved in fatty acid biosynthesis in plants The compound may affect similar pathways in other organisms, leading to downstream effects on cellular processes
Pharmacokinetics
Similar compounds like thymol have been studied for their pharmacokinetic properties . Thymol is known to be well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine. The bioavailability of 4-Cyclopropyl-2-methylphenol would depend on these ADME properties.
Result of Action
Based on its structural similarity to thymol and cresol, it may exhibit antioxidant, anti-inflammatory, antibacterial, and antifungal activities . These activities could lead to various cellular effects, such as reduced oxidative stress, modulation of inflammatory responses, and inhibition of bacterial and fungal growth.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Cyclopropyl-2-methylphenol. For instance, the compound’s activity could be affected by factors such as pH, temperature, and the presence of other substances. It’s also important to note that the compound may be mobile in the environment due to its water solubility, and may spread in water systems
properties
IUPAC Name |
4-cyclopropyl-2-methylphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c1-7-6-9(8-2-3-8)4-5-10(7)11/h4-6,8,11H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZBATLCITBKKFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2CC2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropyl-2-methylphenol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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